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Compound of Interest

Compound Name:
CEF6 acetate(913545-15-0 free

base)

Cat. No.: B10825560

Get Quote

Executive Summary & Scientific Rationale
This protocol details the preparation of a stable, high-concentration stock solution of CEF6

acetate in dimethyl sulfoxide (DMSO). CEF6 is a specific MHC Class I-restricted epitope

derived from the Influenza A virus nucleoprotein (NP residues 418–426), restricted by the HLA-

B*07 allele. It is widely used as a positive control in ELISPOT, intracellular cytokine staining

(ICS), and T-cell proliferation assays to validate CD8+ T-cell responses.

Why Acetate?
While many peptides are synthesized as Trifluoroacetate (TFA) salts, the acetate salt form is

strictly preferred for cellular assays. TFA is a strong acid that can be cytotoxic at high

concentrations and may alter the pH of culture media, potentially inhibiting T-cell proliferation or

cytokine secretion. The acetate counterion is physiological and minimizes these artifacts.

Why DMSO?
Although CEF6 contains hydrophilic residues (Asp, Lys, Thr), the presence of hydrophobic

residues (Leu, Pro, Phe, Val, Met) and the requirement for high-concentration stocks (typically

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10825560#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10–20 mM) make DMSO the solvent of choice. DMSO ensures complete solubilization and

sterility (bacteriostatic at >20%) and prevents aggregation that can occur in aqueous buffers

during freeze-thaw cycles.

Physicochemical Properties & Materials
Parameter Specification

Peptide Name CEF6 (Influenza A NP 418–426)

Sequence LPFDKTTVM

Formula

C

H

N

O

S

Molecular Weight (MW) 1051.28 g/mol

Salt Form Acetate (ensure this is confirmed on CoA)

Isoelectric Point (pI) ~6.03

Hydrophobicity Moderate (Contains Met, Phe, Leu, Val)

Solubility Soluble in DMSO (up to ≥20 mg/mL)

Required Materials
CEF6 Acetate Lyophilized Powder: Store at -20°C, protected from light.

Solvent: High-grade DMSO (≥99.9%, Hybri-Max™ or equivalent sterile-filtered, endotoxin-

tested).

Vials: Amber glass vials or polypropylene cryovials (DMSO resistant).

Equipment: Analytical balance (0.01 mg precision), vortex mixer, microcentrifuge.
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Critical Pre-Protocol Calculations (The "Hidden"
Variable)
CRITICAL: Do NOT assume 1 mg of powder equals 1 mg of peptide. Lyophilized peptides

contain the peptide itself, counterions (acetate), and residual water. You must correct for the

Net Peptide Content (NPC) to achieve an accurate Molar concentration.

Scenario: You have a vial with 1.0 mg gross weight of powder.

Check CoA: The Certificate of Analysis states the NPC is 80% (0.8).

Effective Peptide Mass:

.

Calculation for 10 mM Stock:

Step-by-Step Protocol
Phase 1: Equilibration & Weighing

Warm Up: Remove the CEF6 peptide vial from -20°C storage and allow it to equilibrate to

room temperature (RT) for at least 30 minutes inside a desiccator.

Reasoning: Opening a cold vial introduces condensation (moisture), which hydrolyzes the

peptide and promotes aggregation.

Centrifugation: Briefly centrifuge the vial (5,000 x g for 10 sec) to pellet all powder to the

bottom.

Phase 2: Solubilization (The "Dropwise" Method)
Solvent Addition: Add the calculated volume of sterile DMSO to the vial.

Best Practice: If preparing a large volume, add 50% of the DMSO first, vortex, then add

the remaining 50%.

Dissolution: Vortex moderately for 30–60 seconds.
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Visual Check: The solution must be crystal clear. If particles persist, sonicate in a water

bath for 2 minutes (max temp 30°C).

Note on Methionine: CEF6 contains Methionine (M), which is susceptible to oxidation.

Avoid vigorous bubbling which introduces oxygen.

Incubation: Allow the solution to stand at RT for 5 minutes to ensure complete solvation of

the acetate salts.

Phase 3: Aliquoting & Storage
Aliquoting: Immediately dispense the stock solution into single-use aliquots (e.g., 10–50 µL)

in sterile polypropylene tubes.

Reasoning: Repeated freeze-thaw cycles degrade the peptide and can cause

precipitation.

Inert Gas (Optional but Recommended): If possible, overlay the aliquots with Argon or

Nitrogen gas before capping to protect the Methionine residue from oxidation.

Storage: Store at -20°C (stable for 6–12 months) or -80°C (stable for >12 months).

Workflow Visualization
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Start: Lyophilized CEF6 Acetate
(-20°C Storage)

Equilibrate to RT (30 min)
(Prevents Condensation)

Calculate DMSO Volume
Correct for Net Peptide Content (NPC)

Add Sterile DMSO
Vortex 30-60s

Visual QC: Clear Solution?
(No particulates)

Sonicate (2 min, <30°C)

No (Cloudy)

Aliquot into Single-Use Vials
(Avoid Freeze-Thaw)

Yes

Store at -20°C or -80°C
(Protect from Light)

Click to download full resolution via product page

Caption: Logical workflow for the reconstitution of CEF6 acetate, ensuring moisture control and

solubility verification.

Quality Control & Troubleshooting
Concentration Verification
Warning: Do NOT use standard A280 absorbance to measure CEF6 concentration.
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Reason: The sequence LPFDKTTVM lacks Tryptophan (W) and Tyrosine (Y). Phenylalanine

(F) has a very weak absorbance at 257 nm, making UV quantification unreliable.

Solution: Rely on accurate gravimetric preparation using the NPC correction. For absolute

quantification, Amino Acid Analysis (AAA) is the gold standard.

Troubleshooting Table
Issue Probable Cause Corrective Action

Precipitation upon thawing
Moisture ingress or "salting

out"

Warm to 37°C for 5 min;

vortex. If persistent, dilute

slightly with more DMSO.

Yellow discoloration Methionine oxidation

Discard. The peptide has

degraded (Met

Met-sulfoxide). Use fresh

stock.

Cytotoxicity in assay High final DMSO conc.

Ensure final DMSO in culture

media is <0.5% (v/v).[1] Titrate

DMSO vehicle control.

Weak T-cell response Peptide degradation

Check storage logs. Ensure

aliquots were not freeze-

thawed >2 times.

Application: Working Solution Preparation
When using the stock for T-cell stimulation (e.g., ELISPOT):

Thaw: Thaw one aliquot of 10 mM stock at RT.

Intermediate Dilution: Dilute 1:100 in PBS or serum-free media to create a 100 µM working

solution (DMSO is now 1%).

Final Dilution: Add to cell culture well at 1:50 to 1:100 dilution.

Final Peptide Conc: 1–2 µM (Standard for Class I epitopes).
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Final DMSO Conc: 0.01%–0.02% (Non-toxic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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